Cas no 23787-80-6 (1-(3-methylpyrazin-2-yl)ethan-1-one)

• Product Name: 1-(3-methylpyrazin-2-yl)ethan-1-one
• CAS No: 23787-80-6
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD00014612
• CID: 52386
• PubChem ID: 32093
• Update Time: 2025-11-02

1-(3-methylpyrazin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methylpyrazin-2-yl)ethanone
• 1-(3-Methylpyrazin-2-yl)ethan-1-one
• 2-Acetyl-3-methylpyrazine
• 2-Acetyl-3-methylpyrazin
• 3-methyl-2-acetylpyrazine
• 1-(3-methylpyrazin-2-yl)ethan-1-one

• MDL： MFCD00014612
• Inchi： 1S/C7H8N2O/c1-5-7(6(2)10)9-4-3-8-5/h3-4H,1-2H3
• InChI Key： QUNOTZOHYZZWKQ-UHFFFAOYSA-N
• SMILES： CC(C1C(C)=NC=CN=1)=O
• BRN： 742438

Computed Properties

• Exact Mass: 136.06400
• Monoisotopic Mass: 136.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.2

Experimental Properties

• Color/Form: White or off white crystalline powder
• Density: 1.114 g/mL at 25 °C(lit.)
• Melting Point: 90°C (20 torr)
• Boiling Point: 69°C/10mmHg(lit.)
• Flash Point: Fahrenheit: 176 ° f < br / > Celsius: 80 ° C < br / >
• Refractive Index: n20/D 1.521(lit.)
• PSA: 42.85000
• LogP: 0.98760
• Solubility: Not determined
• Sensitiveness: Light Sensitive
• FEMA: 3964

1-(3-methylpyrazin-2-yl)ethan-1-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 1-(3-methylpyrazin-2-yl)ethan-1-one

Comprehensive Analysis of 1-(3-methylpyrazin-2-yl)ethan-1-one (CAS No. 23787-80-6): Properties, Applications, and Industry Trends

1-(3-methylpyrazin-2-yl)ethan-1-one, identified by its CAS number 23787-80-6, is a specialized organic compound gaining attention in pharmaceutical and flavor industries. This pyrazine derivative exhibits unique aromatic properties, making it valuable for synthetic applications. Its molecular structure combines a methylpyrazine core with an acetyl functional group, creating versatile reactivity patterns that researchers are actively exploring.

Recent studies highlight the compound's role as a flavor enhancer in food technology, particularly in creating roasted nut and caramelized meat profiles. The pharmaceutical industry shows growing interest due to its potential as a building block for drug development, especially in central nervous system therapies. Analytical techniques like HPLC and GC-MS are commonly employed to verify the purity of this compound, which typically appears as a pale yellow crystalline powder at room temperature.

The synthesis of 1-(3-methylpyrazin-2-yl)ethan-1-one often involves Friedel-Crafts acylation reactions, with yields optimized through microwave-assisted methods. Environmental considerations have led to development of green chemistry approaches using biocatalysts, addressing the sustainability concerns frequently raised in modern chemical manufacturing. Stability studies indicate proper storage requires protection from UV light and moisture, with recommended conditions below 25°C in amber glass containers.

Market analysis reveals increasing demand for this compound in Asia-Pacific regions, driven by expansion in functional food and nutraceutical sectors. Regulatory status varies by jurisdiction, but most countries classify it as a non-hazardous substance when handled properly. Analytical certificates typically specify ≥98% purity, with residual solvents monitored according to ICH guidelines. The compound's logP value of approximately 1.2 suggests favorable bioavailability characteristics for pharmaceutical applications.

Emerging research explores the compound's potential in electronic materials, particularly as a precursor for organic semiconductors. Its conjugated system shows promise in optoelectronic applications, aligning with current trends in flexible electronics development. Quality control protocols emphasize spectroscopic verification including 1H-NMR and 13C-NMR characterization, along with mass spectrometry confirmation of molecular weight (136.15 g/mol).

Industrial scale production faces challenges in cost-effective purification, with recent patents disclosing improved crystallization techniques. The compound's shelf life studies indicate stability for at least 24 months when stored properly, though accelerated degradation testing recommends protection from oxidizing agents. Thermal analysis reveals a melting point range of 78-82°C, with decomposition beginning above 210°C under nitrogen atmosphere.

Academic interest continues to grow, with over 30 peer-reviewed publications referencing CAS 23787-80-6 in the past five years. The compound's structure-activity relationships are being investigated for various biological targets, particularly in neurological research. Commercial suppliers typically offer the material in kilogram quantities, with pricing influenced by pharmaceutical-grade purity requirements. Recent advancements in continuous flow chemistry present opportunities for more efficient large-scale synthesis.

Future applications may include agricultural chemicals, where preliminary studies show activity as a semiochemical in pest management systems. The compound's volatility profile makes it suitable for controlled release formulations, an area of increasing importance in precision agriculture. Environmental fate studies demonstrate biodegradability under aerobic conditions, with half-life estimates of 15-30 days in soil matrices.